Cas no 54770-27-3 (1,2-vinylenebis(triphenylphosphonium) dibromide)

• Product Name: 1,2-vinylenebis(triphenylphosphonium) dibromide
• CAS No: 54770-27-3
• MF: C₃₈H₃₂Br₂P₂
• MW: 710.416210174561
• CID: 89825
• PubChem ID: 6450310
• Update Time: 2025-04-18

1,2-vinylenebis(triphenylphosphonium) dibromide Chemical and Physical Properties

Names and Identifiers

• 1,2-vinylenebis(triphenylphosphonium) dibromide
• 1,2-VINYLENEBIS(TRIPHENYLPHOSPHONIUM BROMIDE)
• Phosphonium,1,2-ethenediylbistriphenyl-,dibromide
• triphenyl-[(E)-2-triphenylphosphaniumylethenyl]phosphanium;dibromide
• 54770-27-3
• EINECS 259-334-2
• (E)-ethene-1,2-diylbis(triphenylphosphonium) bromide
• Ethene-1,2-diylbis(triphenylphosphonium) bromide
• TVFYBHGFLHYJNV-GLDAUVFXSA-L

• Inchi： 1S/C38H32P2.2BrH/c1-7-19-33(20-8-1)39(34-21-9-2-10-22-34,35-23-11-3-12-24-35)31-32-40(36-25-13-4-14-26-36,37-27-15-5-16-28-37)38-29-17-6-18-30-38;;/h1-32H;2*1H/q+2;;/p-2/b32-31+;;
• InChI Key： TVFYBHGFLHYJNV-GLDAUVFXSA-L
• SMILES： [Br-].[Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)/C=C/[P+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
• BRN： 3583793

Computed Properties

• Exact Mass: 708.03500
• Monoisotopic Mass: 708.034599
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 42
• Rotatable Bond Count: 8
• Complexity: 595
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Melting Point: 230-234°C
• PSA: 27.18000
• LogP: 1.45380
• Sensitiveness: Hygroscopic

1,2-vinylenebis(triphenylphosphonium) dibromide Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives